Cas no 2742660-68-8 (methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride)

• Product Name: methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride
• CAS No: 2742660-68-8
• MF: C₁₃H₁₆Cl₂N₂
• MW: 271.185541152954
• MDL: MFCD34575094
• CID: 5327891
• PubChem ID: 165640118
• Update Time: 2025-05-21

methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5214959480
• methyl({[4-(pyridin-2-yl)phenyl]methyl})amine dihydrochloride
• methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride

• MDL： MFCD34575094
• Inchi： 1S/C13H14N2.2ClH/c1-14-10-11-5-7-12(8-6-11)13-4-2-3-9-15-13;;/h2-9,14H,10H2,1H3;2*1H
• InChI Key： NTMAYAFVHIJETD-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)CC1C=CC(C2C=CC=CN=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 24.9

Additional information on methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride

Methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride: A Comprehensive Overview

The compound Methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride, identified by the CAS number 2742660-68-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a methyl group attached to a pyridine ring, which is further connected to a phenylmethylamine moiety, all of which contribute to its distinctive chemical behavior.

Recent studies have highlighted the importance of Methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound in the design of drugs targeting various diseases, including cancer and neurodegenerative disorders. The pyridine ring, a key structural component, has been shown to enhance the molecule's ability to interact with biological targets, making it a promising candidate for further investigation.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and subsequent protonation to form the dihydrochloride salt. The synthesis pathway has been optimized in recent years, with researchers focusing on improving yield and purity. These advancements have made the compound more accessible for large-scale production and testing in preclinical models.

The pharmacokinetic properties of Methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride have been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution characteristics, which are critical for its potential use as an oral medication. Additionally, studies on its metabolic pathways have provided insights into its stability and bioavailability, further supporting its suitability as a drug candidate.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Scientists have explored the use of Methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride as a carrier for delivering therapeutic agents to specific tissues or cells. This approach has shown promise in reducing off-target effects and improving treatment efficacy, particularly in oncology.

Moreover, the compound has been investigated for its potential role in modulating cellular signaling pathways. Recent research has demonstrated that it can influence key pathways involved in cell proliferation and apoptosis, making it a valuable tool in understanding disease mechanisms and developing innovative treatments.

In conclusion, Methyl({4-(pyridin-2-yl)phenylmethyl})amine dihydrochloride represents a significant advancement in chemical synthesis and pharmacological research. Its unique structure, coupled with promising preclinical results, positions it as a leading candidate for future therapeutic applications. As research continues to unfold, this compound is expected to play an increasingly important role in the development of novel drugs and medical technologies.